Cas no 62539-64-4 (Phenol, 2-[(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)methyl]-4-fluoro-)

• Product Name: Phenol, 2-[(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)methyl]-4-fluoro-
• CAS No: 62539-64-4
• MF: C₁₄H₁₄FNOS
• MW: 263.33046579361
• CID: 441099
• PubChem ID: 20396047
• Update Time: 2025-04-19

Phenol, 2-[(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)methyl]-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)methyl]-4-fluoro-
• 2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-ylmethyl)-4-fluorophenol
• 62539-64-4
• DTXSID00606723
• SCHEMBL11542759
• 2-[(6,7-Dihydrothieno[3,2-c]pyridin-5(4H)-yl)methyl]-4-fluorophenol

• Inchi： 1S/C14H14FNOS/c15-12-1-2-13(17)11(7-12)9-16-5-3-14-10(8-16)4-6-18-14/h1-2,4,6-7,17H,3,5,8-9H2
• InChI Key： ARFZLYSRMCMIMR-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCN(CC1C=C(C=CC=1O)F)C2

Computed Properties

• Exact Mass: 263.07812
• Monoisotopic Mass: 263.07801341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.7Ų

Experimental Properties

• PSA: 23.47